N-{4-[(6-tert-butyl-2-methylpyrimidin-4-yl)amino]phenyl}acetamide

• IUPAC Name: N-[4-[(6-tert-butyl-2-methylpyrimidin-4-yl)amino]phenyl]acetamide
• InChI: InChI=1S/C17H22N4O/c1-11-18-15(17(3,4)5)10-16(19-11)21-14-8-6-13(7-9-14)20-12(2)22/h6-10H,1-5H3,(H,20,22)(H,18,19,21)
• InChI Key: ZWGOPNHRZCUNBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=CC=C(C=C2)NC(=O)C)C(C)(C)C
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

N-{4-[(6-tert-butyl-2-methylpyrimidin-4-yl)amino]phenyl}acetamide, or N-t-BMPPA, is an organic compound used in the synthesis of drugs and other compounds. It is a white crystalline powder that is soluble in methanol, ethanol, and water. N-t-BMPPA has a melting point of 128-130 °C and a decomposition temperature of 130-140 °C. It is a relatively stable compound and has a wide range of applications in the pharmaceutical and chemical industries.

Scientific Research Applications

N-t-BMPPA has been used extensively in scientific research due to its unique properties. It has been used as a model compound for the study of the mechanism of action of drugs and as a substrate for the synthesis of other compounds. It has also been used in the synthesis of pharmaceuticals and other compounds, such as antibiotics and antifungal agents.

Mechanism of Action

Target of Action

It’s structurally related to aminopyrimidines , which are known to interact with various biological targets

Mode of Action

As a member of the aminopyrimidine class, it may interact with its targets through hydrogen bonding and other non-covalent interactions . The presence of the tert-butyl group and the acetamide moiety may also influence its binding affinity and selectivity.

Biochemical Pathways

Aminopyrimidines, in general, are involved in a wide range of biological processes, including DNA synthesis and cell signaling

Action Environment

The action, efficacy, and stability of N-{4-[(6-tert-butyl-2-methylpyrimidin-4-yl)amino]phenyl}acetamide may be influenced by various environmental factors . These could include the physiological environment (e.g., pH, temperature), the presence of other molecules, and specific conditions within the target cells or tissues.

Advantages and Limitations for Lab Experiments

N-t-BMPPA is a relatively stable compound and is easy to synthesize in the lab. Its properties make it ideal for use in a variety of experiments, such as the study of the mechanism of action of drugs and the synthesis of other compounds. However, it is not suitable for use in experiments involving human subjects due to its potential toxicity.

Future Directions

N-t-BMPPA has a wide range of potential applications in the pharmaceutical and chemical industries. It could be used to develop new drugs and treatments for a variety of diseases and conditions. It could also be used to develop new compounds for use in the synthesis of other compounds. Additionally, further research into its biochemical and physiological effects could lead to a better understanding of its mechanism of action and potential therapeutic applications.

Synthesis Methods

N-t-BMPPA can be synthesized in a two-step process. In the first step, the reaction of 4-amino-6-tert-butyl-2-methylpyrimidine with acetic anhydride in the presence of pyridine yields N-t-BMPPA. In the second step, the reaction of N-t-BMPPA with an aromatic amine, such as aniline, yields an aromatic amide. The overall yield of this two-step process is typically around 80%.